Cas no 51328-06-4 (Pyrimidine, 4,6-dichloro-5-(4-methylphenyl)-2-phenyl-)
51328-06-4 structure
Product Name:Pyrimidine, 4,6-dichloro-5-(4-methylphenyl)-2-phenyl-
CAS No:51328-06-4
MF:C17H12Cl2N2
MW:315.196581840515
CID:4013727
PubChem ID:19689470
Update Time:2025-04-22
Pyrimidine, 4,6-dichloro-5-(4-methylphenyl)-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 4,6-dichloro-5-(4-methylphenyl)-2-phenyl-
- DB-090513
- HFCVDVJUZMBRQI-UHFFFAOYSA-N
- SCHEMBL8660654
- 5-(4-methylphenyl)-4,6-dichloro-2-phenylpyrimidine
- AKOS017984579
- 4,6-Dichloro-2-phenyl-5-p-tolyl-pyrimidine
- 51328-06-4
-
- Inchi: 1S/C17H12Cl2N2/c1-11-7-9-12(10-8-11)14-15(18)20-17(21-16(14)19)13-5-3-2-4-6-13/h2-10H,1H3
- InChI Key: HFCVDVJUZMBRQI-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC=C2)=NC(Cl)=C(C2=CC=C(C)C=C2)C(Cl)=N1
Computed Properties
- Exact Mass: 314.0377538Da
- Monoisotopic Mass: 314.0377538Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 25.8Ų
Pyrimidine, 4,6-dichloro-5-(4-methylphenyl)-2-phenyl- Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
51328-06-4 (Pyrimidine, 4,6-dichloro-5-(4-methylphenyl)-2-phenyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk